1-Bromo-2-isopropoxy-4-methylbenzene

• IUPAC Name: 1-bromo-4-methyl-2-propan-2-yloxybenzene
• InChI: InChI=1S/C10H13BrO/c1-7(2)12-10-6-8(3)4-5-9(10)11/h4-7H,1-3H3
• InChI Key: HFCHJYQPPRDMSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)OC(C)C
• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol

Description

1-Bromo-2-isopropoxy-4-methylbenzene is a chemical compound with the molecular formula C10H13BrO. It is used as an intermediate in organic syntheses.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-isopropoxy-4-methylbenzene consists of a benzene ring substituted with a bromo group, an isopropoxy group, and a methyl group.

Scientific Research Applications

Thermochemistry of Halogen-Substituted Methylbenzenes

Research has explored the thermochemistry of various bromo- and iodo-substituted methylbenzenes, including 1-bromo-2-methylbenzene and similar compounds. This study involved experimental vapor pressures, vaporization, fusion, and sublimation enthalpies, using quantum-chemical methods for calculating gas-phase enthalpies of formation. This research is significant for understanding the thermochemical properties of halogen-substituted methylbenzenes like 1-Bromo-2-isopropoxy-4-methylbenzene (Verevkin et al., 2015).

Liquid-Phase Oxidation of Methylbenzenes

The liquid-phase oxidation of methylbenzenes has been studied using a catalyst system of cobalt(II) and copper(II) acetates and sodium bromide. This process yields benzyl acetates and benzaldehydes with high selectivities. This study indicates the potential application of similar bromo-substituted compounds in catalytic oxidation processes (Okada & Kamiya, 1981).

Sonication in Chemical Reactions

Sonication has been shown to significantly enhance the reaction rate in the synthesis of di-p-tolylsulfane from 4-bromo-1-methylbenzene. This suggests that sonication could be a beneficial technique in reactions involving similar bromo-substituted compounds, enhancing efficiency and yield (Abimannan et al., 2015).

Synthesis of Halogenated Benzene Derivatives

The synthesis of various halogenated benzene derivatives, including 1-bromo-2,4-dinitrobenzene, has been reported. This synthesis, involving bromobenzene, highlights the potential for producing valuable intermediates for pharmaceuticals, dyes, and organic materials from bromo-substituted benzene derivatives (Xuan et al., 2010).

Mechanism of Action

The mechanism of action of 1-Bromo-2-isopropoxy-4-methylbenzene would depend on its use in a particular chemical reaction. As a brominated aromatic compound, it could potentially act as an electrophile in electrophilic aromatic substitution reactions.

Safety and Hazards

This compound may cause skin and eye irritation. It may also cause respiratory irritation if inhaled. It should be handled with appropriate protective equipment and stored in a well-ventilated place.

Future Directions

The future directions for the use of 1-Bromo-2-isopropoxy-4-methylbenzene would likely depend on the specific needs of the chemical industry. As an intermediate in organic syntheses, it could potentially be used in the synthesis of a variety of other compounds.